4-(5-Chloro-2-methoxyphenyl)piperidine

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)piperidine
• InChI: InChI=1S/C12H16ClNO/c1-15-12-3-2-10(13)8-11(12)9-4-6-14-7-5-9/h2-3,8-9,14H,4-7H2,1H3
• InChI Key: IZYPVRIMEMKVQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2CCNCC2

Description

4-(5-Chloro-2-methoxyphenyl)piperidine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzyl 4-(5-chloro-2-methoxyphenyl)piperidine-1-carboxylate (Preparation 234, 73 g, 0.2 mol) in concentrated hydrochloric acid (200 ml) was refluxed with stirring for 2 hours before concentrating in vacuo. Water (100 ml), sodium hydroxide (10 M aqueous solution, 20 ml) and chloroform (200 ml) were added to the residue. The aqueous layer was extracted with chloroform (2×200 ml). The combined organic layers were washed with water (200 ml), saturated aqueous sodium chloride solution (200 ml), dried over sodium sulphate, filtered through silica gel (100 g, 40/63 μm) and evaporated in vacuo to afford the title compound as white crystals, 40 g, 89% yield.